Cas no 1052411-15-0 (2-(5-Chloro-2-(pyridin-4-yl)-1H-indol-3-yl)ethanamine hydrochloride)

• Product Name: 2-(5-Chloro-2-(pyridin-4-yl)-1H-indol-3-yl)ethanamine hydrochloride
• CAS No: 1052411-15-0
• MF: C₁₅H₁₅Cl₂N₃
• MW: 308.205701112747
• MDL: MFCD06245399
• CID: 3140211
• PubChem ID: 2771709
• Update Time: 2025-11-01

2-(5-Chloro-2-(pyridin-4-yl)-1H-indol-3-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chloro-2-(pyridin-4-yl)-1H-indol-3-yl)ethanamine hydrochloride
• 3-(2-Aminoethyl)-5-chloro-2-pyridin-4-yl-1H-indole hydrochloride
• 2-(5-CHLORO-2-PYRIDIN-4-YL-1H-INDOL-3-YL)-ETHYLAMINE HYDROCHLORIDE
• 2-[5-chloro-2-(pyridin-4-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride
• 3-(2-Aminoethyl)-5-chloro-2-(pyridin-4-yl)-1H-indole hydrochloride, 4-[3-(2-Aminoethyl)-5-chloro-1H-indol-2-yl]pyridine hydrochloride
• AKOS005257431
• 2-[5-chloro-2-(pyridin-4-yl)-1H-indol-3-yl]ethanamine hydrochloride
• 1052411-15-0
• 2-(5-Chloro-2-(pyridin-4-yl)-1H-indol-3-yl)ethanaminehydrochloride
• MFCD06245399
• 2-[5-Chloro-2-(pyridin-4-yl)-1H-indol-3-yl]ethylamine hydrochloride
• 2-(5-chloro-2-pyridin-4-yl-1H-indol-3-yl)ethanamine;hydrochloride

• MDL： MFCD06245399
• Inchi： 1S/C15H14ClN3.ClH/c16-11-1-2-14-13(9-11)12(3-6-17)15(19-14)10-4-7-18-8-5-10;/h1-2,4-5,7-9,19H,3,6,17H2;1H
• InChI Key： NVVFFSOIOFTLQQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CCN)=C(C1C=CN=CC=1)N2.Cl

Computed Properties

• Exact Mass: 307.0643029Da
• Monoisotopic Mass: 307.0643029Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Sensitiveness: Light Sensitive

2-(5-Chloro-2-(pyridin-4-yl)-1H-indol-3-yl)ethanamine hydrochloride Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 2-(5-Chloro-2-(pyridin-4-yl)-1H-indol-3-yl)ethanamine hydrochloride

Introduction to 2-(5-Chloro-2-(pyridin-4-yl)-1H-indol-3-yl)ethanamine hydrochloride (CAS No. 1052411-15-0)

2-(5-Chloro-2-(pyridin-4-yl)-1H-indol-3-yl)ethanamine hydrochloride, identified by its CAS number 1052411-15-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the indole derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a chloro-substituted indole core and a pyridine moiety, which contribute to its unique chemical properties and biological interactions.

The indole scaffold is a privileged structure in medicinal chemistry, widely recognized for its role in various pharmacological targets. Indole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects. The presence of a chloro group at the 5-position of the indole ring enhances the molecule's lipophilicity and reactivity, making it a valuable scaffold for further chemical modifications. Additionally, the pyridine substituent at the 2-position introduces another layer of biological activity, often involved in modulating receptor binding and enzyme inhibition.

The amine group at the ethyl chain of this compound is another critical feature that influences its pharmacokinetic behavior and potential interactions with biological targets. The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in various experimental and clinical settings. This solubility advantage is particularly important for drug formulation and delivery systems, where bioavailability and therapeutic efficacy are paramount.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 2-(5-Chloro-2-(pyridin-4-yl)-1H-indol-3-yl)ethanamine hydrochloride with target proteins more efficiently. Studies suggest that this compound may interact with enzymes and receptors involved in cancer pathways, such as tyrosine kinases and transcription factors. The chloro-substituted indole moiety is particularly noteworthy for its ability to engage with hydrophobic pockets of these targets, while the pyridine group provides additional hydrogen bonding opportunities.

In vitro studies have demonstrated promising activities of this compound against several cancer cell lines. The ability to disrupt critical signaling pathways has made it a candidate for further development into an anticancer therapeutic. Moreover, the structural features of this molecule suggest potential applications in treating neurological disorders, where indole derivatives are known to modulate neurotransmitter systems.

The synthesis of 2-(5-Chloro-2-(pyridin-4-yl)-1H-indol-3-yl)ethanamine hydrochloride involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex indole-pyridine framework efficiently.

Pharmacokinetic studies are essential for evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. Preliminary data indicate that 2-(5-Chloro-2-(pyridin-4-yl)-1H-indol-3-yl)ethanamine hydrochloride exhibits moderate bioavailability upon oral administration, with a reasonable half-life suggesting potential for once-daily dosing regimens. Metabolic stability assessments have revealed that the molecule undergoes predictable enzymatic degradation pathways, which can be leveraged to design prodrugs or optimize dosing strategies.

Regulatory considerations play a crucial role in advancing this compound towards clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic intermediates and final products are produced under controlled conditions, maintaining consistency and quality. Preclinical toxicology studies are underway to assess the safety profile of 2-(5-Chloro-2-(pyridin-4-yl)-1H-indol-3-yl)ethanamine hydrochloride, evaluating both acute and chronic exposure scenarios.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like this one. Predictive models have been trained on large datasets to forecast biological activity and optimize molecular properties. These tools have helped refine the structure of 2-(5-Chloro-2-(pyridin-4-yl)-1H-indol-3-yl)ethanamine hydrochloride, enhancing its efficacy while minimizing off-target effects.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing research on this compound. Such partnerships facilitate resource sharing, expertise exchange, and translational research efforts aimed at bringing new therapies to patients more rapidly. Open science initiatives also promote transparency in research methodologies and data sharing, fostering innovation within the scientific community.

The future prospects for 2-(5-Chloro-2-(pyridin-4-yl)-1H-indol-3-yl)ethanamine hydrochloride are promising, with ongoing studies exploring its potential in combination therapies. The ability to modulate multiple targets simultaneously could lead to synergistic effects, improving treatment outcomes for patients with complex diseases. Additionally, explorations into novel delivery systems may enhance drug penetration across biological barriers, further expanding its therapeutic applications.